Cas no 773822-44-9 (dimethyl2-(1H-pyrazol-4-yl)ethylamine)

• Product Name: dimethyl2-(1H-pyrazol-4-yl)ethylamine
• CAS No: 773822-44-9
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 552180
• PubChem ID: 45087780
• Update Time: 2025-05-20

dimethyl2-(1H-pyrazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine,N,N-dimethyl-
• 1H-Pyrazole-4-ethanamine,N,N-dimethyl-(9CI)
• dimethyl2-(1H-pyrazol-4-yl)ethylamine

• Inchi： 1S/C7H13N3/c1-10(2)4-3-7-5-8-9-6-7/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： ANTUHBHFFSJBPN-UHFFFAOYSA-N
• SMILES： N1C=C(CCN(C)C)C=N1

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on dimethyl2-(1H-pyrazol-4-yl)ethylamine

Dimethyl 2-(1H-Pyrazol-4-yl)Ethylamine: A Comprehensive Overview

Dimethyl 2-(1H-pyrazol-4-yl)ethylamine, also known by its CAS number 773822-44-9, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which has been extensively studied for its versatile applications in drug discovery, catalysis, and electronic materials. The presence of the dimethylamino group (-NMe₂) in its structure adds unique electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of dimethyl 2-(1H-pyrazol-4-yl)ethylamine typically involves multi-step processes that leverage the reactivity of pyrazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as alkylation and amidation reactions, which are critical in constructing complex molecular architectures.

In terms of applications, dimethyl 2-(1H-pyrazol-4-yl)ethylamine has shown promise as a precursor for bioactive compounds targeting various therapeutic areas. Its ability to act as a ligand in metalloenzyme inhibitors has been highlighted in recent studies, where it demonstrated potential in modulating enzyme activity related to neurodegenerative diseases. Additionally, the compound's role as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been explored due to its ability to coordinate with metal ions effectively.

The electronic properties of dimethyl 2-(1H-pyrazol-4-yl)ethylamine have also been investigated for applications in organic electronics. Its conjugated system and ability to undergo redox reactions make it a candidate for use in organic semiconductors and energy storage devices. Recent research has focused on optimizing its stability under operational conditions, which is crucial for real-world applications.

In conclusion, dimethyl 2-(1H-pyrazol-4-yl)ethylamine, with its CAS number 773822-44-9, stands as a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as both an intermediate and a functional material in modern chemistry.